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Compound of Interest

Compound Name: Guanoxan

Cat. No.: B1210025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Guanoxan is a sympatholytic agent formerly used as an antihypertensive medication. This

technical guide provides a comprehensive overview of the chemical properties and solubility of

Guanoxan, presenting key data in a structured format for easy reference. It includes detailed

experimental protocols for solubility determination and visual diagrams to illustrate

experimental workflows. This document is intended to serve as a valuable resource for

researchers and professionals involved in drug development and chemical analysis.

Chemical Properties of Guanoxan
Guanoxan is a guanidine derivative with the systematic IUPAC name 2-(2,3-dihydro-1,4-

benzodioxin-2-ylmethyl)guanidine.[1] Its fundamental chemical and physical properties are

summarized in the table below.
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Property Value Source

IUPAC Name

2-(2,3-dihydro-1,4-

benzodioxin-2-

ylmethyl)guanidine

[1]

Chemical Formula C₁₀H₁₃N₃O₂ [1]

Molecular Weight 207.23 g/mol [2]

Melting Point 164-165 °C [3]

Boiling Point (Predicted) 339.3 ± 45.0 °C [3]

pKa (Predicted) 12.3 [3]

Appearance
White to off-white crystalline

powder
[4]

Solubility Profile
The solubility of a compound is a critical parameter in drug development, influencing its

absorption, distribution, and formulation. The available data on the solubility of Guanoxan and

its sulfate salt is presented below.

Compound Solvent Solubility Source

Guanoxan Water Slightly soluble [4]

Guanoxan Sulfate Water
1.33 mg/mL

(Predicted)
[5]

Guanidine raw sulfate Water Soluble [3]

Note: The conflicting qualitative descriptions of solubility in water ("slightly soluble" vs.

"soluble") for the base and its salt highlight the importance of quantitative experimental

determination.
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Experimental Protocol: Solubility Determination
(Shake-Flask Method)
The following is a generalized protocol for determining the aqueous solubility of a compound

like Guanoxan, based on the widely accepted shake-flask method.

3.1. Materials

Guanoxan powder

Distilled or deionized water (or other solvent of interest)

Volumetric flasks

Analytical balance

Mechanical shaker or orbital incubator with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm pore size)

High-performance liquid chromatography (HPLC) system or a UV-Vis spectrophotometer

pH meter

3.2. Procedure

Preparation of Supersaturated Solution: Add an excess amount of Guanoxan powder to a

known volume of the solvent in a sealed container (e.g., a glass vial or flask). The excess

solid should be clearly visible.

Equilibration: Place the container in a mechanical shaker or incubator set to a constant

temperature (e.g., 25 °C or 37 °C). Agitate the mixture for a sufficient period (typically 24-48

hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the suspension to settle. To separate the

undissolved solid from the saturated solution, centrifuge the sample at a high speed.
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Sample Collection and Filtration: Carefully withdraw an aliquot of the clear supernatant. For

further purification and to ensure no solid particles are transferred, filter the aliquot using a

syringe filter.

Quantification: Analyze the concentration of Guanoxan in the filtered saturated solution

using a validated analytical method, such as HPLC or UV-Vis spectrophotometry. A

calibration curve prepared with known concentrations of Guanoxan should be used for

accurate quantification.

pH Measurement: Measure and record the pH of the saturated solution, as it can significantly

influence the solubility of ionizable compounds.

Visualizing Experimental Workflows
4.1. General Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the shake-flask method for determining the

solubility of a chemical compound.

Add excess Guanoxan
to solvent

Equilibrate (24-48h)
with agitation

Incubate at
constant temp. Centrifuge to

separate solid Filter supernatant Analyze concentration
(e.g., HPLC, UV-Vis)

Determine
solubility

Click to download full resolution via product page

Caption: A flowchart of the shake-flask method for solubility determination.

Conclusion
This technical guide provides essential data on the chemical properties and solubility of

Guanoxan. While some quantitative data is available, particularly for the sulfate salt, further

experimental validation is recommended to establish a definitive solubility profile in various

solvents. The provided experimental protocol offers a standardized approach for such

determinations, crucial for any further research or development involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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